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Compound of Interest

Compound Name: Irdye 700DX

Cat. No.: B8822846

Ensuring laboratory safety and environmental compliance is paramount when handling
chemical reagents. This guide provides detailed procedures for the proper disposal of IRDye
700DX, a near-infrared fluorescent dye commonly used in various research applications.

While IRDye 700DX is not classified as a hazardous substance, proper disposal is still
necessary to maintain a safe laboratory environment and adhere to local regulations.[1] The
following information is designed to provide researchers, scientists, and drug development
professionals with essential safety and logistical information for the operational and disposal
plans involving this dye.

Key Properties of IRDye 700DX

A summary of the key quantitative data for IRDye 700DX is presented below. Understanding
these properties is crucial for safe handling and disposal.
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Property Value Source
CAS Number 916821-46-0 [2]
Molecular Formula C74Ho6N12NasO27SeSis [2]
Molecular Weight 1954.22 g/mol [2]
Maximum Absorption 689 nm [3]
Maximum Emission 702 nm [3]
Solubility in DMSO 125 mg/mL [2]
Recommended Storage

-20°C for 3 years [2]
(Powder)
Recommended Storage (in

-80°C for 1 year [2]

Solvent)

Experimental Workflow and Waste Generation

IRDye 700DX is frequently used in procedures such as photoimmunotherapy and single-
molecule imaging.[3] A typical experimental workflow involves the preparation of IRDye 700DX
conjugates, incubation with cells or tissues, and subsequent washing steps.[3][4] Waste
containing IRDye 700DX is generated at various stages, including:

e Stock Solutions: Unused or expired solutions of the dye, typically dissolved in an organic
solvent like DMSO.[2][5]

o Working Solutions: Diluted aqueous solutions of the dye used for labeling.

o Contaminated Labware: Pipette tips, centrifuge tubes, and plates that have come into
contact with the dye.

o Aqueous Waste: Buffer solutions and media from washing steps.

Disposal Decision Pathway

The following diagram illustrates the decision-making process for the proper disposal of
different waste streams containing IRDye 700DX.
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IRDye 700DX Waste Disposal Workflow

Identify Waste Stream
Is the waste a concentrated stock solution in organic solvent (e.g.. DMSO)?

Dispose down the sanitary sewer with copious amounts of water. [lCollect in a designated non-hazardous aqueous waste container for institutional pickup Jlbispose in the appropriate solid laboratory waste container (e.g.. biohazard or general lab trash, as per institutional policy)

Click to download full resolution via product page

Disposal decision workflow for IRDye 700DX waste.

Step-by-Step Disposal Procedures

As IRDye 700DX is not classified as a hazardous material, its disposal is governed by
institutional policies for non-hazardous waste.[1] Always consult your institution's
Environmental Health and Safety (EHS) department for specific guidance.
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Concentrated IRDye 700DX Stock Solutions (in DMSO or
other organic solvents)

Even though IRDye 700DX itself is not hazardous, the organic solvents used to dissolve it
often are.

o Step 1: Transfer the concentrated dye solution to a designated hazardous waste container
for organic/solvent waste.

o Step 2: Ensure the container is properly labeled with the chemical contents, including the
solvent and the dye.

o Step 3: Arrange for pickup and disposal through your institution's hazardous waste
management program.

Dilute Aqueous Solutions of IRDye 700DX

Aqueous waste containing low concentrations of IRDye 700DX, such as wash buffers from cell
staining, is generally considered non-hazardous.

o Step 1: Check with your local EHS guidelines. Some institutions may permit the disposal of
non-hazardous aqueous waste down the sanitary sewer.

o Step 2: If permitted, pour the dilute solution down the drain, followed by flushing with a large
volume of cold water. This helps to further dilute the solution and prevent any potential
accumulation in the plumbing.

o Step 3: If drain disposal is not permitted, collect the aqueous waste in a clearly labeled, non-
hazardous waste container for disposal by your institution's waste management service.

Solid Waste Contaminated with IRDye 700DX

Solid waste includes items like pipette tips, gloves, and plasticware that have come into contact
with the dye.

o Step 1: Segregate solid waste from liquid waste.
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o Step 2: Place the contaminated solid waste in the appropriate laboratory trash container.
Depending on the nature of the experiment, this may be a biohazardous waste container or a
general lab trash bin.

o Step 3: Ensure that no free-flowing liquid is present in the solid waste.

Empty IRDye 700DX Vials

o Step 1: Once the vial is empty, rinse it with a suitable solvent (e.g., water or ethanol) to
remove any residual dye.

o Step 2: Dispose of the rinsate according to the procedures for liquid waste.
o Step 3: Deface the label on the empty vial to prevent confusion.

o Step 4: Dispose of the clean, empty vial in the appropriate laboratory glassware or solid
waste container.

By following these procedures, laboratory professionals can ensure the safe and compliant
disposal of IRDye 700DX, contributing to a secure and environmentally responsible research
environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 5. Appendix B - Disposal of Nonhazardous Laboratory Waste Down The Sanitary Sewer for
Ithaca Campus | Environment, Health and Safety [ehs.cornell.edu]

 To cite this document: BenchChem. [Proper Disposal of IRDye 700DX: A Guide for
Laboratory Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8822846#irdye-700dx-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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